Cas no 61482-29-9 (Ethanimidothioic acid, N-methoxy-, methyl ester)
61482-29-9 structure
Product Name:Ethanimidothioic acid, N-methoxy-, methyl ester
CAS No:61482-29-9
MF:C4H9NOS
MW:119.185359716415
CID:477769
PubChem ID:71395432
Update Time:2025-04-19
Ethanimidothioic acid, N-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanimidothioic acid, N-methoxy-, methyl ester
- methyl N-methoxyethanimidothioate
- DTXSID90817048
- 61482-29-9
-
- Inchi: 1S/C4H9NOS/c1-4(7-3)5-6-2/h1-3H3
- InChI Key: QBODYUIZBWXQAD-UHFFFAOYSA-N
- SMILES: S(C)C(C)=NOC
Computed Properties
- Exact Mass: 119.04057
- Monoisotopic Mass: 119.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 72.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- PSA: 21.59
Ethanimidothioic acid, N-methoxy-, methyl ester Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
61482-29-9 (Ethanimidothioic acid, N-methoxy-, methyl ester) Related Products
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